1-Propanaminium, N,N,N-trimethyl-2-oxo-, perchlorate

• CAS No.: 90256-83-0
• Molecular Formula: C6H14ClNO5
• Molecular Weight: 215.63 g/mol
• IUPAC Name: trimethyl(2-oxopropyl)azanium;perchlorate
• InChI: InChI=1S/C6H14NO.ClHO4/c1-6(8)5-7(2,3)4;2-1(3,4)5/h5H2,1-4H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: SARWEMSVJCZWLT-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)C[N+](C)(C)C.[O-]Cl(=O)(=O)=O

Description

1-Propanaminium, N,N,N-trimethyl-2-oxo-, perchlorate is a quaternary ammonium compound. It is known for its unique chemical structure and properties, which make it useful in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Propanaminium, N,N,N-trimethyl-2-oxo-, perchlorate typically involves the quaternization of a tertiary amine with an alkylating agent, followed by the introduction of the perchlorate anion. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and continuous flow systems to maintain consistent quality and yield. The process may also include purification steps such as crystallization or distillation to remove impurities.

Chemical Reactions Analysis

Types of Reactions

1-Propanaminium, N,N,N-trimethyl-2-oxo-, perchlorate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often require specific temperatures, pressures, and solvents to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce an oxoammonium ion, while reduction may yield a hydroxylamine derivative. Substitution reactions can result in various substituted ammonium compounds.

Scientific Research Applications

1-Propanaminium, N,N,N-trimethyl-2-oxo-, perchlorate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: It is used in studies of cell membrane permeability and ion transport.

Industry: It is used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Propanaminium, N,N,N-trimethyl-2-oxo-, perchlorate involves its interaction with molecular targets such as cell membranes and enzymes. The compound can disrupt cell membrane integrity, leading to increased permeability and ion transport. It can also inhibit enzyme activity by binding to active sites or altering enzyme conformation.

Comparison with Similar Compounds

Similar Compounds

• 1-Propanaminium, N,N,N-trimethyl-3-(1-oxo-2-propenyl)amino-, chloride
• 1-Propanaminium, N,N,N-trimethyl-3-((2-methyl-1-oxo-2-propenyl)amino)-, chloride

Uniqueness

1-Propanaminium, N,N,N-trimethyl-2-oxo-, perchlorate is unique due to its specific chemical structure and the presence of the perchlorate anion. This gives it distinct properties and reactivity compared to similar compounds, making it valuable in specific applications where other compounds may not be as effective.